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Compound of Interest

Compound Name: Tricosanenitrile

Cat. No.: B15348627 Get Quote

For Immediate Release

This technical guide serves as a comprehensive resource for researchers, scientists, and drug

development professionals on the commercial availability, purity, and analytical considerations

of tricosanenitrile (CAS No. 95491-05-7). While detailed specifications from commercial

suppliers are not readily available in the public domain, this document compiles the existing

information on potential suppliers and the typical data provided for such chemical compounds.

Commercial Availability and Purity Grades
Identifying commercial suppliers for tricosanenitrile with detailed purity specifications presents

a notable challenge. However, several companies have been identified as potential sources for

this long-chain alkyl nitrile. Researchers are advised to contact these suppliers directly to

inquire about availability, current lot specifications, and to request a Certificate of Analysis

(CoA).

Potential Commercial Suppliers:

BOC Sciences[1]

Atomax Chemicals Co., Ltd.[2]

SINFOO[3]

Alfa Chemistry[4]
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Of the suppliers identified, Alfa Chemistry provides a stated purity of 96% for tricosanenitrile
on their website.[4] It is crucial for researchers to verify this information and obtain a detailed

CoA for any purchased material, as the purity and impurity profile can significantly impact

experimental outcomes.

Quantitative Data Summary
Due to the limited availability of public-facing technical data sheets, a comprehensive,

comparative table of purity grades from multiple suppliers cannot be constructed at this time.

However, a standard Certificate of Analysis for a chemical like tricosanenitrile would typically

include the data points outlined in the table below. Researchers should request this information

from any potential supplier.

Parameter Typical Specification Analytical Method

Appearance White to off-white solid/powder Visual Inspection

Purity (Assay) >95% (example)
Gas Chromatography (GC),

HPLC

Identity Conforms to structure
¹H NMR, ¹³C NMR, Mass

Spectrometry (MS)

Melting Point Approx. 48-52 °C Melting Point Apparatus

Water Content <0.5% Karl Fischer Titration

Residual Solvents To be reported Headspace GC-MS

Elemental Analysis Conforms to C₂₃H₄₅N CHN Analysis

Experimental Considerations and Methodologies
The experimental utility of tricosanenitrile is intrinsically linked to its purity. The following

sections detail general experimental protocols relevant to the handling and analysis of long-

chain alkyl nitriles.

Synthesis and Purification
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The synthesis of long-chain nitriles can be achieved through various established organic

chemistry methodologies. Common routes include the nucleophilic substitution of an alkyl

halide with a cyanide salt or the dehydration of the corresponding amide.

Illustrative Synthesis Workflow:
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Caption: General workflow for the synthesis and purification of tricosanenitrile.
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Purity Analysis
The purity of tricosanenitrile is typically assessed using chromatographic techniques. Gas

chromatography (GC) is well-suited for analyzing volatile compounds, while High-Performance

Liquid Chromatography (HPLC) can also be employed, particularly for less volatile analogs or

for monitoring reactions.

Purity Analysis Workflow:

Gas Chromatography (GC)

High-Performance Liquid Chromatography (HPLC)Tricosanenitrile Sample Dissolve in appropriate solvent Inject into Chromatograph

Separation on GC Column

Separation on HPLC Column

Flame Ionization Detector (FID)

Data Acquisition and Analysis

UV Detector (if applicable) or ELSD

Purity Report (%)

Click to download full resolution via product page

Caption: Workflow for determining the purity of tricosanenitrile via chromatography.

Signaling Pathways and Biological Activity
Currently, there is a lack of specific, publicly available research detailing the involvement of

tricosanenitrile in defined signaling pathways or its broader biological activities. The lipophilic

nature of its long alkyl chain suggests potential interactions with cell membranes or lipid-

binding proteins. As research progresses, the elucidation of its mechanism of action will be of

significant interest.

Logical Relationship for Investigating Biological Activity:
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Tricosanenitrile

In Vitro Assays
(e.g., cell viability, enzyme inhibition)
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Caption: A logical progression for the investigation of tricosanenitrile's biological effects.

In conclusion, while tricosanenitrile is listed by several chemical suppliers, detailed

information regarding its purity and specifications is not readily accessible. Researchers are

strongly encouraged to engage in direct communication with these suppliers to obtain

comprehensive analytical data to ensure the quality and suitability of the material for their

specific research needs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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